Isrib

Specification

• Description: Phosphorylation of eIF2α by several kinases in response to cellular stress, including accumulation of unfolded proteins in the ER, results in a decrease in overall protein synthesis but upregulation of a small number of key regulatory proteins. trans-ISRIB (Integrated Stress Response Inhibitor) is a symmetric bis-glycolamide that inhibits the eIF2α phosphorylation-mediated unfolded protein response following induction of ER stress (IC50 = 5 nM in a cell-reporter assay). Although the mechanism of action is not established, it does not directly inhibit phosphorylation of eIF2α by upstream kinases. trans-ISRIB is able to pass through the blood-brain barrier and significantly enhances learning and memory in mice and rats.; Potent Inhibitor of PERK Signaling, displaying significant enhancement in spatial and fear-associated learning; trans-ISRIB is an Integrated Stress Response Inhibitor. trans-ISRIB inhibits the eIF2α phosphorylation-mediated unfolded protein response following induction of ER stress (IC50 = 5 nM in a cell-reporter assay). ISRIB reverses the effects of eIF2α phosphorylation on translation and stress granule assembly.
• CAS No.: 1597403-47-8
• Molecular Formula: C22H24Cl2N2O4
• Molecular Weight: 451.3 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-N-[4-[[2-(4-chlorophenoxy)acetyl]amino]cyclohexyl]acetamide
• Standard InChI: InChI=1S/C22H24Cl2N2O4/c23-15-1-9-19(10-2-15)29-13-21(27)25-17-5-7-18(8-6-17)26-22(28)14-30-20-11-3-16(24)4-12-20/h1-4,9-12,17-18H,5-8,13-14H2,(H,25,27)(H,26,28)
• Standard InChI Key: HJGMCDHQPXTGAV-UHFFFAOYSA-N
• SMILES: C1CC(CCC1NC(=O)COC2=CC=C(C=C2)Cl)NC(=O)COC3=CC=C(C=C3)Cl
• Canonical SMILES: C1CC(CCC1NC(=O)COC2=CC=C(C=C2)Cl)NC(=O)COC3=CC=C(C=C3)Cl
• Appearance: Solid powder